Cas no 1251550-60-3 (2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide
• CAS No: 1251550-60-3
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.499442815781
• CID: 6195442
• PubChem ID: 49662968
• Update Time: 2025-07-13

2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide
• 2-(8-benzylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(3,4-dimethylphenyl)acetamide
• 1251550-60-3
• 2-[8-(benzylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(3,4-dimethylphenyl)acetamide
• 2-(8-(benzylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(3,4-dimethylphenyl)acetamide
• CHEMBL4529451
• AKOS021913411
• 2-[8-(benzylthio)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]-N-(3,4-dimethylphenyl)acetamide
• F3406-5324
• VU0623276-1

• Inchi： 1S/C22H21N5O2S/c1-15-8-9-18(12-16(15)2)24-19(28)13-27-22(29)26-11-10-23-21(20(26)25-27)30-14-17-6-4-3-5-7-17/h3-12H,13-14H2,1-2H3,(H,24,28)
• InChI Key： FNZMXXNYNBFNIR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C2=NN(C(N2C=CN=1)=O)CC(NC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 419.14159610g/mol
• Monoisotopic Mass: 419.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide

Comprehensive Analysis of 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide (CAS No. 1251550-60-3)

The compound 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide (CAS No. 1251550-60-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its triazolopyrazine core, which is known for its bioactivity and versatility in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide has surged due to their potential in targeting specific biological pathways. The benzylsulfanyl and acetamide moieties in this compound are of particular interest, as they contribute to its binding affinity and selectivity. These features make it a promising candidate for further investigation in the context of enzyme inhibition and receptor modulation.

The synthesis and characterization of CAS No. 1251550-60-3 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Its 3,4-dimethylphenyl group enhances its lipophilicity, which is a critical factor in drug bioavailability. This property aligns with current trends in pharmaceutical research, where improving the pharmacokinetic profile of drug candidates is a top priority. As such, this compound is often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

Another area of interest is the potential role of 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide in addressing unmet medical needs. For instance, its structural analogs have shown promise in preclinical studies for conditions related to inflammation and metabolic disorders. This has led to increased searches for terms like "triazolopyrazine derivatives in drug development" and "benzylsulfanyl compounds for therapeutic use." The compound's versatility makes it a subject of ongoing research, with scientists exploring its applicability across various therapeutic areas.

From a commercial perspective, CAS No. 1251550-60-3 is available through specialized chemical suppliers, often in small quantities for research purposes. Its niche application means that it is typically sought after by academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's molecular weight and purity are critical specifications for buyers, as these factors directly impact experimental outcomes. This aligns with the growing emphasis on quality control in chemical procurement, a topic frequently searched by researchers.

In conclusion, 2-8-(benzylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(3,4-dimethylphenyl)acetamide represents a fascinating example of modern medicinal chemistry. Its unique structure and potential applications make it a valuable subject for further study. As research continues to uncover its properties and mechanisms, this compound is likely to remain a focal point in discussions about innovative drug design and development.